Cas no 2164552-56-9 (2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine)

• Product Name: 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine
• CAS No: 2164552-56-9
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6547064
• PubChem ID: 165702183
• Update Time: 2025-06-12

2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine
• EN300-1786368
• 2164552-56-9
• [2-(2-fluoro-4-methylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C11H14FN/c1-7-2-3-9(11(12)4-7)10-5-8(10)6-13/h2-4,8,10H,5-6,13H2,1H3
• InChI Key： KKMLWCDORMIABU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CC1CN

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine

Introduction to 2-(2-Fluoro-4-methylphenyl)cyclopropylmethanamine (CAS No. 2164552-56-9)

2-(2-Fluoro-4-methylphenyl)cyclopropylmethanamine, with the CAS number 2164552-56-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a substituted phenyl group, making it a promising candidate for various biological and therapeutic applications.

The chemical structure of 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine consists of a cyclopropyl ring attached to a methylene group, which in turn is bonded to a 2-fluoro-4-methylphenyl moiety. The presence of the fluorine and methyl substituents on the phenyl ring imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity. These structural characteristics make it an interesting subject for detailed studies in organic synthesis and drug design.

Recent research has focused on the potential applications of 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine in the development of new therapeutic agents. One notable area of interest is its use as a lead compound in the discovery of novel drugs for neurological disorders. Studies have shown that this compound exhibits selective binding to specific receptors, which could be leveraged to develop more targeted and effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurological disorders, 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. This property makes it a valuable candidate for further exploration in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine involves several well-established organic reactions, including Grignard reactions, Friedel-Crafts alkylation, and reductive amination. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for both academic research and industrial applications. The ability to synthesize this compound efficiently is crucial for advancing its use in drug discovery and development.

To further enhance the therapeutic potential of 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine, researchers are exploring various modifications to its structure. For example, substituting different functional groups on the phenyl ring or altering the cyclopropyl moiety can lead to compounds with improved pharmacological profiles. These structural modifications can enhance solubility, bioavailability, and metabolic stability, thereby improving the overall efficacy of the drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic benefits in specific disease conditions.

In conclusion, 2-(2-fluoro-4-methylphenyl)cyclopropylmethanamine (CAS No. 2164552-56-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and healthcare.